Cas no 1261972-85-3 (Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate)

• Product Name: Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate
• CAS No: 1261972-85-3
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315751
• CID: 1219414
• PubChem ID: 53221484
• Update Time: 2025-06-26

Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate
• 2-Chloro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%
• Methyl 3'-chloro-5-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 1261972-85-3
• 2-CHLORO-4-(3-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• DTXSID40686125
• MFCD18315751

• MDL： MFCD18315751
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-4-9(5-11(16)6-10)8-2-3-13(17)12(15)7-8/h2-7,17H,1H3
• InChI Key： FDFMWNZXUMPTAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)OC)C=1)F)O

Computed Properties

• Exact Mass: 280.03
• Monoisotopic Mass: 280.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.8

Additional information on Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate

Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate: A Comprehensive Overview

Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate, with the CAS number 1261972-85-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring substituted with a hydroxyl and chlorine group at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate in drug development, particularly in the context of its ability to modulate cellular signaling pathways. Researchers have explored its role as a potential inhibitor of certain enzymes involved in inflammation and cancer progression. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with pain and inflammation. This finding underscores its potential as a lead compound for anti-inflammatory drug development.

The synthesis of Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate involves a multi-step process that combines aromatic substitution reactions with esterification techniques. The incorporation of fluorine and chlorine atoms into the aromatic ring enhances the compound's stability and bioavailability, making it suitable for pharmacological studies. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis methods for this compound, reducing environmental impact while maintaining high yields.

In addition to its pharmacological applications, Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate has shown promise in materials science. Its ability to form self-assembled monolayers on various substrates has been explored for use in nanotechnology applications. A 2022 study in *Advanced Materials* reported that this compound can serve as a building block for constructing highly ordered nanostructures, which could be utilized in sensors and electronic devices.

The structural versatility of Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate also makes it an ideal candidate for further chemical modifications. Researchers are actively investigating the effects of substituting different groups at various positions on the aromatic ring to optimize its pharmacokinetic properties. These modifications could potentially enhance its solubility, absorption, and metabolic stability, paving the way for more effective therapeutic agents.

From a regulatory standpoint, Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate has not been classified as a hazardous or controlled substance under current regulations. Its chemical stability and lack of acute toxicity make it suitable for laboratory use and preliminary clinical trials. However, ongoing safety assessments are essential to ensure its safe handling and application in various industries.

In conclusion, Methyl 3-(3-chloro-4-hydroxyphenyl)-5-fluorobenzoate stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a valuable tool for future innovations in medicine and materials science.